Cas no 70178-81-3 ([2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate)

• Product Name: [2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• CAS No: 70178-81-3
• MF: C₂₂H₃₀O₆S₂
• MW: 454.600004673004
• CID: 974731
• PubChem ID: 260735
• Update Time: 2025-04-19

[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• [2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• 2,2,3,3-tetramethyl-1,4-bis-(toluene-4-sulfonyloxy)-butane
• 2,2,3,3-Tetramethyl-1,4-bis-(toluol-4-sulfonyloxy)-butan
• 2,2,3,3-tetramethyl-1,4-butanediol ditosylate
• 2,2,3,3-tetramethylbutane-1,4-diyl bis(4-methylbenzenesulfonate)
• 2,2,3,3-Tetramethylleutandiyl-1,4-ditosylat
• AC1L63RP
• AC1Q6Y4S
• AG-K-27189
• AR-1D0524
• CTK5D1958
• NSC92392
• DTXSID70293806
• 70178-81-3
• NSC-92392

• Inchi： 1S/C22H30O6S2/c1-17-7-11-19(12-8-17)29(23,24)27-15-21(3,4)22(5,6)16-28-30(25,26)20-13-9-18(2)10-14-20/h7-14H,15-16H2,1-6H3
• InChI Key： XOPWJCCQJIIDMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C(C)(C)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 454.1485
• Monoisotopic Mass: 454.14838102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 6.62820